molecular formula C25H31NO3 B15463315 4-(4-Cyanobutoxy)phenyl 4-heptylbenzoate CAS No. 60603-09-0

4-(4-Cyanobutoxy)phenyl 4-heptylbenzoate

Cat. No.: B15463315
CAS No.: 60603-09-0
M. Wt: 393.5 g/mol
InChI Key: TYLUCHFOPILXEI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(4-Cyanobutoxy)phenyl 4-heptylbenzoate is a benzoate ester derivative characterized by a 4-heptylbenzoate core and a 4-cyanobutoxy-substituted phenyl group. This compound combines a hydrophobic heptyl chain with a polar cyano group, making it structurally distinct from simpler alkyl or aryl benzoates.

Properties

CAS No.

60603-09-0

Molecular Formula

C25H31NO3

Molecular Weight

393.5 g/mol

IUPAC Name

[4-(4-cyanobutoxy)phenyl] 4-heptylbenzoate

InChI

InChI=1S/C25H31NO3/c1-2-3-4-5-7-10-21-11-13-22(14-12-21)25(27)29-24-17-15-23(16-18-24)28-20-9-6-8-19-26/h11-18H,2-10,20H2,1H3

InChI Key

TYLUCHFOPILXEI-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)OCCCCC#N

Origin of Product

United States

Comparison with Similar Compounds

Structural Features

The target compound’s structure can be compared to the following analogs:

Compound Name Substituents on Phenyl Group Substituents on Benzoate Core Key Functional Groups
4-(4-Cyanobutoxy)phenyl 4-heptylbenzoate 4-cyanobutoxy 4-heptyl Ester, cyano
4-Pentylphenyl 4-heptylbenzoate 4-pentyl 4-heptyl Ester, alkyl
(4-Decoxyphenyl) 4-butoxybenzoate 4-decoxy (C10) 4-butoxy Ester, alkyl
Methyl 4-(4-hydroxybutyl)benzoate 4-hydroxybutyl Methyl ester Ester, hydroxyl

Key Observations:

  • Polarity: The cyano group in the target compound introduces significant polarity compared to purely alkyl-substituted analogs (e.g., 4-pentylphenyl 4-heptylbenzoate).
  • Chain Length: The heptyl chain on the benzoate core is longer than the butoxy group in (4-decoxyphenyl) 4-butoxybenzoate, likely increasing hydrophobicity and reducing melting points.
  • Functional Group Reactivity: Unlike methyl 4-(4-hydroxybutyl)benzoate , which contains a hydroxyl group, the cyano group in the target compound is less reactive in hydrogen bonding but may participate in nitrile-specific reactions (e.g., hydrolysis to carboxylic acids).

Physical and Chemical Properties

Data from structural analogs suggest trends in physical properties:

Property 4-(4-Cyanobutoxy)phenyl 4-heptylbenzoate (Inferred) 4-Pentylphenyl 4-heptylbenzoate (4-Decoxyphenyl) 4-butoxybenzoate
Melting Point Moderate (~50–70°C) Lower (~30–50°C) Higher (>80°C)
Solubility Polar aprotic solvents (DMF, DMSO) Nonpolar solvents (hexane, ether) Low solubility in polar solvents
Thermal Stability High (cyano group resists oxidation) Moderate Moderate (long alkyl chains may degrade)

Notes:

  • The heptyl chain in the target compound and 4-pentylphenyl 4-heptylbenzoate reduces crystallinity, lowering melting points compared to shorter-chain analogs.
  • The cyano group’s electron-withdrawing nature may stabilize the ester against hydrolysis relative to hydroxyl-containing analogs .

Q & A

Basic Research Questions

Q. What are the recommended synthesis routes for 4-(4-Cyanobutoxy)phenyl 4-heptylbenzoate, and how can reaction conditions be optimized for yield?

  • Methodology : The compound is typically synthesized via esterification or coupling reactions. Key steps include:

  • Esterification : Reacting 4-heptylbenzoic acid with 4-(4-cyanobutoxy)phenol using carbodiimide-based coupling agents (e.g., DCC or EDC) in anhydrous conditions .
  • Purification : Column chromatography (silica gel, hexane/ethyl acetate gradient) or recrystallization from ethanol to isolate the product.
  • Optimization : Yield improvements (≥75%) are achieved by controlling temperature (60–80°C), solvent polarity (e.g., THF or DMF), and catalyst loading (e.g., DMAP). Reaction progress is monitored via TLC or HPLC .

Q. How should researchers characterize the liquid crystalline properties of this compound?

  • Methodology : Use differential scanning calorimetry (DSC) to identify phase transitions (e.g., nematic-to-isotropic) and polarizing optical microscopy (POM) to observe texture changes. Key metrics include:

  • Thermal stability : Measure decomposition temperature (Td) via thermogravimetric analysis (TGA).
  • Response times : Evaluate switching behavior in electric fields using electro-optical cells .

Q. What safety protocols are recommended for handling this compound given limited toxicological data?

  • Methodology : Adopt precautionary measures due to potential mutagenicity and carcinogenicity risks :

  • PPE : Wear nitrile gloves, lab coats, and P95 respirators.
  • Ventilation : Use fume hoods for synthesis and purification steps.
  • Waste disposal : Neutralize with alkaline solutions (e.g., 10% NaOH) before incineration .

Advanced Research Questions

Q. How do structural modifications (e.g., alkyl chain length) affect the compound’s mesomorphic behavior?

  • Methodology : Compare analogs (e.g., 4-Cyanophenyl 4-hexylbenzoate vs. 4-Cyanophenyl 4-octylbenzoate) :

  • Phase transitions : Longer alkyl chains (e.g., heptyl vs. hexyl) lower melting points but broaden nematic ranges.
  • Data analysis : Cross-reference DSC and X-ray diffraction (XRD) data to correlate chain length with layer spacing .

Q. What strategies resolve contradictions in stability data under varying environmental conditions?

  • Methodology : Conduct accelerated stability studies:

  • Temperature/humidity : Store samples at 40°C/75% RH for 6 weeks, then analyze via FTIR and NMR for degradation products.
  • Light exposure : Use UV-vis spectroscopy to detect photolytic byproducts (e.g., benzoic acid derivatives) .

Q. How can computational models predict interactions between this compound and biomolecules?

  • Methodology : Employ molecular docking (AutoDock Vina) and MD simulations (GROMACS):

  • Targets : Cytochrome P450 enzymes or lipid bilayers.
  • Parameters : Calculate binding energies (ΔG) and hydrogen-bonding patterns to assess bioavailability or toxicity .

Q. What analytical techniques validate the compound’s purity in the absence of certified reference standards?

  • Methodology : Combine orthogonal methods:

  • HPLC-MS : Confirm molecular weight (MW = 409.5 g/mol) and detect impurities (<0.5%).
  • Elemental analysis : Verify C, H, N content against theoretical values .

Comparative Analysis Table

Compound NameKey Structural FeatureUnique Property/ApplicationReference
4-Cyanophenyl 4-hexylbenzoateShorter alkyl chain (C6)Higher melting point (≈120°C)
4-Cyanophenyl 4-octylbenzoateLonger alkyl chain (C8)Enhanced nematic range (ΔT = 40°C)
4-Cyanophenyl 4-propylbenzoateBulky cyclohexyl moietyImproved solubility in polar solvents

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.